Cas no 875-66-1 (Cinnolin-4-ol)

Cinnolin-4-ol is a heterocyclic organic compound featuring a cinnoline core with a hydroxyl group at the 4-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. Its aromatic nitrogen-containing framework allows for diverse derivatization, facilitating the synthesis of bioactive molecules. Cinnolin-4-ol serves as a key intermediate in the development of compounds with potential antimicrobial, anti-inflammatory, or antitumor properties. The hydroxyl group enhances solubility and provides a handle for further chemical modifications. Its stability under standard conditions ensures reliable handling in synthetic applications. Researchers prioritize this compound for its balanced reactivity and utility in constructing complex heterocyclic systems.
Cinnolin-4-ol structure
Cinnolin-4-ol structure
Product Name:Cinnolin-4-ol
CAS No:875-66-1
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD00956158
CID:728001
PubChem ID:255799
Update Time:2025-11-01

Cinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • Cinnolin-4-ol
    • 4-Cinnolinol
    • 4-Hydroxycinnoline
    • 4-HYDROXY-CINNOLINE
    • Cinnolin-4(1H)-one
    • CINNOLIN-4-OL HYDROCHLORIDE
    • 1H-cinnolin-4-one
    • 4(1H)-Cinnolinone
    • NSC81669
    • 1,4-DIHYDROCINNOLIN-4-ONE
    • KUS8838BCK
    • MLS000760649
    • SMR000370701
    • 4-cinnolinone
    • (4-Hydroxy)cinnoline
    • Cinnoline-4(1H)-one
    • NCIOpen2_000914
    • 4-oxo-1,4-dihydrocinnoline
    • 4(1H)-Cinnolinone, AldrichCPR
    • BDBM75067
    • 1H-cinnolin-4-one;hydrochloride
    • UFMBERDMCRCVSM-UHFFFAOYSA-N
    • NSC 81669
    • SCHEMBL276532
    • NCGC00246127-01
    • 18514-84-6
    • DS-0632
    • 875-66-1
    • J-515518
    • ALBB-019489
    • AKOS000266168
    • MFCD00956158
    • UNII-KUS8838BCK
    • cinnoline, 4-hydroxy-
    • MFCD08704234
    • Q17167926
    • DTXSID20236364
    • cid_16196864
    • SB74374
    • MB06564
    • DB-011523
    • NSC-81669
    • AKOS005135837
    • cinnoline-4-one
    • CS-0088124
    • DTXCID20158855
    • EN300-35427
    • CHEMBL1625471
    • AE-842/32231030
    • GS-4067
    • AC-27099
    • MDL: MFCD00956158
    • Inchi: 1S/C8H6N2O/c11-8-5-9-10-7-4-2-1-3-6(7)8/h1-5H,(H,10,11)
    • InChI Key: UFMBERDMCRCVSM-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=CC=2)N=NC=1

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Color/Form: Solid
  • Density: 1.31
  • Boiling Point: 303.5 °C at 760 mmHg
  • Flash Point: 137.3 °C
  • Refractive Index: 1.666
  • PSA: 46.01000
  • LogP: 1.33540

Cinnolin-4-ol Security Information

Cinnolin-4-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cinnolin-4-ol Pricemore >>

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Cinnolin-4-ol Production Method

Production Method 1

Reaction Conditions
Reference
A new cinnoline synthesis. III. Alternative routes to 4-hydroxy-6-nitrocinnoline and 4,6-diaminocinnoline
Barber, Harry J.; et al, Journal of the Chemical Society [Section] C: Organic, 1967, (17), 1657-64

Production Method 2

Reaction Conditions
Reference
Cinnolines. III. The Richter reaction
Schofield, K.; et al, Journal of the Chemical Society, 1945, 512, 512-20

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Zinc ,  Sodium nitrite ,  Hydrochloric acid Solvents: Water
Reference
Cinnolines. III. The Richter reaction
Schofield, K.; et al, Journal of the Chemical Society, 1945, 512, 512-20

Production Method 4

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 5

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 6

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid
2.1 -
Reference
Cinnolines. III. The Richter reaction
Schofield, K.; et al, Journal of the Chemical Society, 1945, 512, 512-20

Production Method 8

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 9

Reaction Conditions
1.1 Reagents: Urea ,  Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water ;  16 h, 0 °C → rt
Reference
Novel 4-(1H-1,2,3-triazol-4-yl)methoxy)cinnolines as potent antibacterial agents: Synthesis and molecular docking study
Bommagani, Mohan Babu; et al, Synthetic Communications, 2020, 50(7), 1016-1025

Production Method 10

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 11

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, -78 °C
2.1 Reagents: Urea ,  Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water ;  16 h, 0 °C → rt
Reference
Novel 4-(1H-1,2,3-triazol-4-yl)methoxy)cinnolines as potent antibacterial agents: Synthesis and molecular docking study
Bommagani, Mohan Babu; et al, Synthetic Communications, 2020, 50(7), 1016-1025

Production Method 12

Reaction Conditions
1.1 Solvents: Water
2.1 Reagents: Ammonium hydroxide ,  Zinc ,  Sodium nitrite ,  Hydrochloric acid Solvents: Water
Reference
Cinnolines. III. The Richter reaction
Schofield, K.; et al, Journal of the Chemical Society, 1945, 512, 512-20

Production Method 13

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 14

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Production Method 15

Reaction Conditions
Reference
Product class 9: cinnolines
Haider, N.; et al, Science of Synthesis, 2004, 16, 251-313

Cinnolin-4-ol Raw materials

Cinnolin-4-ol Preparation Products

Additional information on Cinnolin-4-ol

Introduction to Cinnolin-4-ol (CAS No. 875-66-1)

Cinnolin-4-ol, a compound with the chemical formula C9H7O2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Its CAS number, 875-66-1, uniquely identifies it in scientific literature and databases. This heterocyclic aromatic compound has garnered attention due to its structural similarity to various bioactive natural products and its potential applications in drug discovery.

The structural framework of Cinnolin-4-ol consists of a fused benzene and pyridine ring system, with an hydroxyl group (-OH) at the 4-position of the benzene ring. This specific arrangement imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry modifications. The presence of the hydroxyl group also allows for diverse functionalization strategies, including etherification, esterification, and oxidation reactions.

In recent years, Cinnolin-4-ol has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of various therapeutic agents. One notable area of interest is its role in developing compounds with anti-inflammatory and antioxidant effects. Studies have demonstrated that derivatives of Cinnolin-4-ol can modulate key inflammatory pathways, such as NF-κB and MAPK, by inhibiting the activity of pro-inflammatory cytokines.

Moreover, Cinnolin-4-ol has shown promise in the context of anticancer research. Preliminary studies indicate that certain analogs of this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The benzene-pyridine core structure is particularly intriguing because it can be further modified to enhance binding affinity to target enzymes and receptors involved in tumor growth and progression.

The synthesis of Cinnolin-4-ol and its derivatives has been optimized through various methodologies, including cyclization reactions and palladium-catalyzed cross-coupling techniques. These synthetic approaches have enabled the production of libraries of compounds for high-throughput screening (HTS) studies. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding modes of Cinnolin-4-ol derivatives with biological targets, facilitating the design of more potent and selective pharmacophores.

Recent advancements in biocatalysis have also contributed to the sustainable production of Cinnolin-4-ol. Enzymatic methods, such as oxidoreductase-mediated transformations, offer greener alternatives to traditional chemical synthesis. These biocatalytic processes not only improve yield but also reduce waste generation, aligning with the principles of green chemistry.

The pharmacokinetic profile of Cinnolin-4-ol is another critical aspect that has been investigated. In vivo studies have revealed that oral administration results in moderate bioavailability, with absorption occurring primarily in the small intestine. The compound exhibits a relatively long half-life, suggesting potential for once-daily dosing regimens. However, issues related to metabolic stability and excretion need further optimization to enhance therapeutic efficacy.

Future directions in Cinnolin-4-ol research include exploring its role in neurodegenerative diseases. Preliminary data suggest that certain derivatives may interact with amyloid-beta plaques associated with Alzheimer's disease by inhibiting their aggregation. Additionally, the compound's potential application in treating infectious diseases has not been overlooked, with studies indicating activity against Gram-positive bacteria and fungi.

The versatility of Cinnolin-4-ol as a pharmacophore underscores its importance in modern drug discovery. By leveraging its unique structural features and exploring novel synthetic pathways, scientists continue to uncover new therapeutic possibilities. As research progresses, it is anticipated that Cinnolin-4-ol will play an increasingly significant role in developing next-generation pharmaceuticals that address unmet medical needs.

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